Cas no 2812-31-9 ((2S)-2-(dimethylamino)propanoic acid)

(2S)-2-(Dimethylamino)propanoic acid is a chiral amino acid derivative featuring a dimethylamino group at the α-position of the propanoic acid backbone. Its stereospecific (S)-configuration makes it valuable for asymmetric synthesis and pharmaceutical applications, particularly as a building block for active pharmaceutical ingredients (APIs) or chiral ligands. The dimethylamino group enhances its utility in catalysis and drug design, offering tailored reactivity and solubility properties. This compound is commonly employed in peptide modifications, medicinal chemistry research, and as a precursor for specialty chemicals. High purity grades ensure reproducibility in synthetic processes, while its structural versatility supports diverse functionalization strategies. Proper handling is advised due to potential reactivity of the amino and carboxyl groups.

(2S)-2-(dimethylamino)propanoic acid structure

2812-31-9 structure

Product Name:(2S)-2-(dimethylamino)propanoic acid

CAS No:2812-31-9

MF:C₅H₁₁NO₂

MW:117.146341562271

MDL:MFCD00154416

CID:267830

PubChem ID:5488191

Update Time:2025-05-28

(2S)-2-(dimethylamino)propanoic acid Chemical and Physical Properties

Names and Identifiers

- L-Alanine,N,N-dimethyl-
- (S)-2-(Dimethylamino)propanoic acid
- N,N-Dimethyl-DL-Alanine
- N,N-dimethylalanine
- N(alpha),N(alpha)-Dimethylalanine
- N,N-Dimethyl-L-Alanine
- (2S)-2-(dimethylamino)propanoic acid
- Alanine, N,N-dimethyl-
- L-Alanine, N,N-dimethyl-
- dimethylalanine
- dimethyl-L-alanine
- N-dimethyl-L-alanine
- Alanine,N,N-dimethyl-
- QCYOIFVBYZNUNW-BYPYZUCNSA-N
- N,N-dimethyl-D-alanine hydrochloride
- DB02167
- MFCD00154416
- FD21039
- DS-6749
- CHEBI:77042
- EN300-306495
- CS-0158278
- (S)-2-(Dimethylamino)propanoicacid
- AKOS016844298
- 2812-31-9
- DTXSID00182395
- NS00069929
- SCHEMBL50989
- XH1287
- DB-361243
- DTXCID10104886
- MDL： MFCD00154416
- Inchi： 1S/C5H11NO2/c1-4(5(7)8)6(2)3/h4H,1-3H3,(H,7,8)/t4-/m0/s1
- InChI Key： QCYOIFVBYZNUNW-BYPYZUCNSA-N
- SMILES： OC([C@H](C)N(C)C)=O

Computed Properties

Exact Mass: 117.07900
Monoisotopic Mass: 117.078978594g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 2
Complexity: 90.4
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 40.5
XLogP3: -2

Experimental Properties

PSA: 40.54000
LogP: 0.02110

(2S)-2-(dimethylamino)propanoic acid Pricemore >>

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Chemenu	CM124767-1g	dimethyl-L-alanine	2812-31-9	97%	1g	$316	2021-06-09
abcr	AB441050-250 mg	(S)-2-(Dimethylamino)propanoic acid, 95%; .	2812-31-9	95%	250MG	€163.70	2022-06-10
abcr	AB441050-1 g	(S)-2-(Dimethylamino)propanoic acid, 95%; .	2812-31-9	95%	1g	€314.00	2023-06-16
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	N71100-250mg	(S)-2-(Dimethylamino)propanoic acid	2812-31-9		250mg	¥456.0	2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	N71100-100mg	(S)-2-(Dimethylamino)propanoic acid	2812-31-9		100mg	¥286.0	2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	N71100-1g	(S)-2-(Dimethylamino)propanoic acid	2812-31-9		1g	¥1146.0	2021-09-08
TRC	D495703-25mg	(S)-2-(Dimethylamino)propanoic acid	2812-31-9		25mg	$ 70.00	2022-06-05
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SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-RA436-250mg	(2S)-2-(dimethylamino)propanoic acid	2812-31-9	97%	250mg	1505CNY	2021-05-08